Cas no 95234-93-8 (Benzamide, 4-(2,3-dihydro-2-thioxo-1H-imidazol-1-yl)-N-octyl-)

• Product Name: Benzamide, 4-(2,3-dihydro-2-thioxo-1H-imidazol-1-yl)-N-octyl-
• CAS No: 95234-93-8
• MF: C₁₈H₂₅N₃OS
• MW: 331.475602865219
• CID: 2818758
• PubChem ID: 14251278
• Update Time: 2025-04-21

Benzamide, 4-(2,3-dihydro-2-thioxo-1H-imidazol-1-yl)-N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(2,3-dihydro-2-thioxo-1H-imidazol-1-yl)-N-octyl-
• N-Octyl-4-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• N-Octyl-4-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
• 95234-93-8
• DTXSID00558016

• Inchi： 1S/C18H25N3OS/c1-2-3-4-5-6-7-12-19-17(22)15-8-10-16(11-9-15)21-14-13-20-18(21)23/h8-11,13-14H,2-7,12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： CZIMMNZVYZYCDL-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(=CC=1)C(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 331.17183360Da
• Monoisotopic Mass: 331.17183360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.5Ų